3-Chloro-2-methylpropene

Specification

• Description: 3-Chloro-2-methyl-1-propene is the reactant for the synthesis of cyclobutanone.; 3-Chloro-2-methyl-1-propene is also known as 2-methallyl chloride, methyl allyl chloride and isobutenyl chloride.; 3-Chloro-2-methylpropene is a synthetic, flammable, volatile, colorless to straw-colored liquid that is insoluble in water and soluble in chloroform, acetone, alcohol, ether and benzene. It is used primarily as a chemical intermediate in the production of carbofuran, a carbamate insecticide; used in the production of herbicides, plastics, pharmaceuticals, and other organic as well as an additive in textiles and perfumes. When heated to decomposition, it emits toxic fumes of hydrochloric acid and other chlorinated compounds. Contact exposure of this substance causes irritation of the eyes and skin. Inhalation can lead to irritation of the respiratory tract and depression of the central nervous system. Breathing at high levels of 3-chloro-2-methylpropene vapors may induce coughing, gasping, breathing difficulties and extreme respiratory distress, even coma. It is reasonably anticipated to be a human carcinogen. (NCI05); 3-Chloro-2-methylpropene is an organochlorine compound.; Methylallyl chloride appears as a colorless to straw-colored liquid with a sharp penetrating odor. Less dense than water and insoluble in water. Flash point below 0°F. May be toxic by ingestion. Irritating to skin and eyes. Used to make plastics and pharmaceuticals.
• CAS No.: 563-47-3
• Molecular Formula: C4H7Cl; ClCH2(CH3)C=CH2; C4H7Cl
• Molecular Weight: 90.55 g/mol
• IUPAC Name: 3-chloro-2-methylprop-1-ene
• Standard InChI: InChI=1S/C4H7Cl/c1-4(2)3-5/h1,3H2,2H3
• Standard InChI Key: OHXAOPZTJOUYKM-UHFFFAOYSA-N
• Impurities: Under the influence of light and/or heat, the formation of low concentrations of dimeric methallyl chloride occurs.
• SMILES: CC(=C)CCl
• Canonical SMILES: CC(=C)CCl
• Boiling Point: 160 to 162 °F at 760 mm Hg (NTP, 1992); 71.5 °C; 71-72 °C; 72 °C
• Colorform: COLORLESS TO STRAW-COLORED LIQUID
• Flash Point: 9 °F (NTP, 1992); -3 °F (OPEN CUP); 92 °F (-12 °C) (CLOSED CUP); -12 °C c.c.
• Melting Point: less than -112 °F (NTP, 1992); < -80 °C; -80 °C